![molecular formula C8H6N4O2 B1479937 1-(cyanomethyl)-1H-imidazo[1,2-b]pyrazole-6-carboxylic acid CAS No. 2090962-16-4](/img/structure/B1479937.png)
1-(cyanomethyl)-1H-imidazo[1,2-b]pyrazole-6-carboxylic acid
Overview
Description
The compound “1-(cyanomethyl)-1H-imidazo[1,2-b]pyrazole-6-carboxylic acid” is a complex organic molecule. It belongs to the class of compounds known as pyrazoles, which are five-membered heterocyclic aromatic ring molecules comprising two nitrogen (N) atoms at positions 1- and 2- and three carbon © atoms . Pyrazoles are considered privileged scaffolds in medicinal chemistry, drug discovery, agrochemistry, coordination chemistry, and organometallic chemistry .
Molecular Structure Analysis
Pyrazoles consist of two nitrogen atoms adjacent to three carbon atoms in a five-membered aromatic ring structure . Unsubstituted pyrazole can be represented in three tautomeric forms . The specific molecular structure of “this compound” would require further computational or experimental analysis for accurate determination.Chemical Reactions Analysis
Pyrazoles are used as scaffolds in the synthesis of bioactive chemicals and reactions in various media . They exhibit tautomerism, a phenomenon that may influence their reactivity . This can have an impact on the synthetic strategies where pyrazoles take part, as well as on the biological activities of targets bearing a pyrazole moiety .Scientific Research Applications
Synthesis and Reactivity
- Synthesis of Cyanomethyl Derivatives : Research conducted by Kutrov, Kovalenko, and Volovenko (2008) explores the synthesis and reactivity of cyanomethyl derivatives, including imidazo[1,2-a]pyridine, imidazo[1,2-a]pyrimidine, and imidazo[2,1-b]thiazole. Their work highlights the formation of 5-amino-4-imidazo[1,2-a]-pyridin-2-yl-1-phenyl-1,2-dihydro-3H-pyrrol-3-one and 2-amino-1-ethyl-3-imidazol[1,2-a]pyridin-2-yl-4(1H)-quinolinone through acylation and addition reactions, showcasing the compound's potential for creating diverse heterocyclic structures (Kutrov, Kovalenko, & Volovenko, 2008).
Antimicrobial and Antioxidant Activities
- Evaluation of Antioxidant and Antimicrobial Activities : Bassyouni et al. (2012) synthesized a series of compounds derived from benzimidazole and evaluated their antioxidant and antimicrobial activities. The study demonstrates the potential of these derivatives in pharmaceutical applications, especially in combating microbial infections and oxidative stress (Bassyouni et al., 2012).
Multicomponent Reactions for Library Synthesis
- Efficient Synthesis of 1H-imidazo[1,2-b]pyrazole Library : Babariya and Naliapara (2017) report on the efficient synthesis of a 1H-imidazo[1,2-b]pyrazole library via multicomponent reactions. This demonstrates the compound's utility in generating diverse molecular libraries for potential drug discovery applications (Babariya & Naliapara, 2017).
Novel Heterocyclic Compounds Synthesis
- Convenient Synthesis of N-Heterocycle-Fused Compounds : Research by Dzedulionytė et al. (2022) presents a general approach to synthesizing tetrahydro-4H-pyrazolo[1,5-a][1,4]diazepin-4-one and related derivatives, showcasing the versatility of related structures in synthesizing fused heterocyclic compounds with potential biological activities (Dzedulionytė et al., 2022).
Antibacterial Activity
- Design and Synthesis for Antibacterial Activity : A study by Prasad (2021) on the design, synthesis, and evaluation of antibacterial activity of novel derivatives further highlights the potential of these compounds in developing new antibacterial agents, addressing the need for novel treatments against resistant bacterial strains (Prasad, 2021).
Future Directions
Given the wide range of applications of pyrazoles in various fields of science, there is potential for further exploration and development of “1-(cyanomethyl)-1H-imidazo[1,2-b]pyrazole-6-carboxylic acid” and its derivatives. This could include the development of new synthetic methods, investigation of its biological activities, and its potential use in the development of new drugs or other chemical products .
Mechanism of Action
Target of Action
The compound belongs to the class of pyrazole and imidazole derivatives. These classes of compounds have been found to interact with a variety of biological targets, including enzymes, receptors, and ion channels . .
Mode of Action
Pyrazole and imidazole derivatives generally interact with their targets by forming hydrogen bonds and hydrophobic interactions . The exact mode of action of this compound would depend on its specific target.
Biochemical Pathways
Pyrazole and imidazole derivatives can affect a variety of biochemical pathways depending on their specific targets . Without knowing the specific target of this compound, it’s difficult to predict which pathways it might affect.
Result of Action
The molecular and cellular effects of a compound depend on its mode of action and the biochemical pathways it affects. Pyrazole and imidazole derivatives can have a variety of effects, including inhibiting enzyme activity, modulating receptor signaling, and affecting cell proliferation .
Properties
IUPAC Name |
1-(cyanomethyl)imidazo[1,2-b]pyrazole-6-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6N4O2/c9-1-2-11-3-4-12-7(11)5-6(10-12)8(13)14/h3-5H,2H2,(H,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IMCKKVRNPPMSHM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN2C(=CC(=N2)C(=O)O)N1CC#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6N4O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
190.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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